Cas no 1805077-43-3 (2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine)
2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H4BrClF5N/c9-2-5-6(10)3(8(13,14)15)1-4(16-5)7(11)12/h1,7H,2H2
- InChI Key: POCCWUFPMZXWJB-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(C(F)(F)F)C=C(C(F)F)N=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 3.6
- Topological Polar Surface Area: 12.9
2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045276-1g |
2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine |
1805077-43-3 | 97% | 1g |
$1,564.50 | 2022-04-01 |
2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine
Introduction to 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805077-43-3)
2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine, identified by its CAS number 1805077-43-3, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of bromomethyl, chloro, difluoromethyl, and trifluoromethyl substituents, make it a versatile intermediate in synthetic chemistry and a promising candidate for further development.
The< strong> bromomethyl group at the 2-position of the pyridine ring introduces a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is particularly useful in medicinal chemistry, where such intermediates are often employed to construct complex drug molecules. The< strong> chloro substituent at the 3-position further enhances the synthetic utility of this compound by providing another site for functionalization. Additionally, the< strong> difluoromethyl and< strong> trifluoromethyl groups at the 6- and 4-positions, respectively, are known to improve metabolic stability and binding affinity in drug candidates.
In recent years, there has been growing interest in the development of novel< strong>pyridine-based scaffolds for pharmaceutical applications. Pyridines are integral components of many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The structural motif of< strong>2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine aligns well with this trend, offering a robust platform for structure-activity relationship (SAR) studies. Researchers have leveraged this compound to explore new chemical space and identify potential lead compounds for further optimization.
The< strong>difluoromethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. In drug discovery, substituents like difluoromethanes are often incorporated to enhance the pharmacological profile of candidate molecules. Similarly, the< strong>trifluoromethyl group is a well-documented pharmacophore that can improve binding interactions with biological targets. These features make< strong>2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridinea valuable building block for designing next-generation therapeutics.
The< strong>bromomethyl functionality at the 2-position allows for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely used in organic synthesis to construct carbon-carbon bonds and have been instrumental in generating diverse libraries of compounds for drug discovery. Additionally, the presence of both chloro and bromo substituents provides multiple points for selective functionalization, enabling chemists to tailor the molecular structure with precision.
In academic research, this compound has been utilized in various synthetic protocols aimed at developing novel heterocyclic derivatives. For instance, studies have demonstrated its utility in constructing complex pyridine-based cores by employing palladium-catalyzed coupling reactions with aryl halides or organometallic reagents. These methodologies highlight the versatility of< strong>2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine as a synthetic intermediate.
The agrochemical sector has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are known to exhibit potent activity against various pests and pathogens. By incorporating electron-withdrawing groups such as chloro and trifluoromethyl substituents, researchers aim to enhance the bioactivity and environmental profile of these agrochemicals.
The< strong>difluoromethyl group's influence on electronic properties makes it an attractive feature for tuning the reactivity of pyridine derivatives. This property is particularly relevant in designing molecules that require specific interactions with biological targets. For example, electron-deficient pyridines can be more effectively modulated by electron-withdrawing groups like difluoromethanes to achieve desired pharmacological effects.
In conclusion,2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805077-43-3) represents a promising intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features offer numerous opportunities for synthetic manipulation and functionalization, making it a valuable tool for chemists exploring new chemical space. As research continues to uncover novel applications for this compound, its significance in drug discovery and material science is expected to grow further.
1805077-43-3 (2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)